PD-166285-d4
PD-166285-d4
Brand Name:
Vulcanchem
CAS No.:
1246814-59-4
VCID:
VC0028396
InChI:
InChI=1S/C26H27Cl2N5O2/c1-4-33(5-2)13-14-35-19-11-9-18(10-12-19)30-26-29-16-17-15-20(25(34)32(3)24(17)31-26)23-21(27)7-6-8-22(23)28/h6-12,15-16H,4-5,13-14H2,1-3H3,(H,29,30,31)/i13D2,14D2
SMILES:
CCN(CC)CCOC1=CC=C(C=C1)NC2=NC=C3C=C(C(=O)N(C3=N2)C)C4=C(C=CC=C4Cl)Cl
Molecular Formula:
C26H27Cl2N5O2
Molecular Weight:
516.5 g/mol
PD-166285-d4
CAS No.: 1246814-59-4
Cat. No.: VC0028396
Molecular Formula: C26H27Cl2N5O2
Molecular Weight: 516.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1246814-59-4 |
|---|---|
| Molecular Formula | C26H27Cl2N5O2 |
| Molecular Weight | 516.5 g/mol |
| IUPAC Name | 6-(2,6-dichlorophenyl)-8-methyl-2-[4-[1,1,2,2-tetradeuterio-2-(diethylamino)ethoxy]anilino]pyrido[2,3-d]pyrimidin-7-one |
| Standard InChI | InChI=1S/C26H27Cl2N5O2/c1-4-33(5-2)13-14-35-19-11-9-18(10-12-19)30-26-29-16-17-15-20(25(34)32(3)24(17)31-26)23-21(27)7-6-8-22(23)28/h6-12,15-16H,4-5,13-14H2,1-3H3,(H,29,30,31)/i13D2,14D2 |
| Standard InChI Key | IFPPYSWJNWHOLQ-RYIWKTDQSA-N |
| Isomeric SMILES | [2H]C([2H])(C([2H])([2H])OC1=CC=C(C=C1)NC2=NC=C3C=C(C(=O)N(C3=N2)C)C4=C(C=CC=C4Cl)Cl)N(CC)CC |
| SMILES | CCN(CC)CCOC1=CC=C(C=C1)NC2=NC=C3C=C(C(=O)N(C3=N2)C)C4=C(C=CC=C4Cl)Cl |
| Canonical SMILES | CCN(CC)CCOC1=CC=C(C=C1)NC2=NC=C3C=C(C(=O)N(C3=N2)C)C4=C(C=CC=C4Cl)Cl |
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